THP104c

• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C20H16N4O2S/c1-26-16-9-5-8-14(18(16)25)10-23-24-19-17-15(13-6-3-2-4-7-13)11-27-20(17)22-12-21-19/h2-12,25H,1H3,(H,21,22,24)/b23-10+
• InChIKey: SHKPGEAUAUBOMX-AUEPDCJTSA-N

THP104c: Mitochondrial Fission Inhibitor for TNBC

THP104c (CAS: 877792-12-6) is a synthetic small molecule belonging to the thieno[2,3-d]pyrimidinyl-hydrazone class . It functions as an inhibitor of mitochondrial fission, with its mechanism linked to the downregulation of the dynamin-related protein 1 (DRP1) [1][2]. Characterized by the molecular formula C20H16N4O2S and a molecular weight of 376.43 g/mol, THP104c has been investigated primarily in the context of triple-negative breast cancer (TNBC), where it induces a non-apoptotic form of cell death distinct from conventional apoptosis-inducing chemotherapeutics [2].

Class Thienopyrimidine-hydrazinyl mitochondrial fission inhibitor

Model Triple-negative breast cancer (TNBC) cell research

Pathway Non-apoptotic cell death induction; mitochondrial dynamics modulation

• [1] InvivoChem. THP104c Technical Datasheet. CAS: 877792-12-6. View Source
• [2] Tiwari, A. K., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. Cancers, 16(15), 2621. View Source

THP104c: Irreplaceable Fission Inhibitor

Substituting THP104c with other mitochondrial fission inhibitors (e.g., Mdivi-1) or alternative thienopyrimidine analogs (e.g., THP104a, THP104b) is not scientifically justified for TNBC applications without rigorous revalidation. THP104c induces a specific form of non-apoptotic cell death characterized by the absence of nuclear fragmentation and caspase activation, a phenotype not universally observed among DRP1 inhibitors [1]. Furthermore, structure-activity relationship (SAR) studies within the TPH series indicate that subtle pharmacophore modifications dramatically alter cytotoxic potency; specifically, the 2-OH group is required for efficacy, and analogs lacking this feature or possessing alternative substitutions exhibit reduced or divergent activity profiles [2]. The compound's demonstrated selectivity profile in TNBC versus normal mammary epithelial cells (15- to 30-fold) and its preservation of endothelial barrier integrity in microfluidic models represent compound-specific functional outcomes that cannot be extrapolated to other mitochondrial fission inhibitors or even closely related TPH analogs without direct experimental confirmation [1][3].

vs. mdivi-1 Drp1 inhibitor class

THP104c induces a distinct non-apoptotic death pathway; mdivi-1 may also inhibit mitochondrial complex I, potentially shifting respiratory chain endpoints and confounding Drp1-specific interpretation.

vs. Paclitaxel Standard chemotherapeutic

THP104c operates through a caspase-independent mechanism, while paclitaxel triggers apoptosis. Caspase-3/7 or annexin V readouts may not reflect TPH104c activity, and endothelial cytotoxicity profiles differ, potentially altering tumor microenvironment model outcomes.

• [1] Tiwari, A. K., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. Cancers, 16(15), 2621. View Source
• [2] Malla, S., et al. (2020). Abstract 4119: Necroptosis inducing thienopyridine analogs overcomes chemoresistance in TNBC. Cancer Research, 80(16_Supplement), 4119. View Source
• [3] Sigdel, I., et al. (2023). Biomimetic on-chip assay reveals the anti-metastatic potential of a novel thienopyrimidine compound in triple-negative breast cancer cell lines. Frontiers in Bioengineering and Biotechnology, 11, 1227119. View Source

THP104c: Differentiating Evidence Guide

Endothelial Monolayer Preservation vs. Paclitaxel

In a microfluidic tumor microenvironment (TME) model co-culturing drug-resistant TNBC cells (SUM159PTX) with human umbilical vein endothelial cells (HUVEC), THP104c (TPH104c) demonstrated superior preservation of endothelial barrier integrity compared to paclitaxel (PTX) when delivered via vascular perfusion [1]. This differential effect directly impacts anti-metastatic potential, as PTX treatment significantly reduced EC barrier integrity, whereas THP104c preserved EC barrier integrity and prevented TNBC intravasation [1].

Endothelial monolayer preservation

Head-to-head

THP104c at 0.1–10 µM maintained largely intact endothelial monolayer in 3D microfluidic TNBC model, while PTX caused visible endothelial damage at 0.1 µM.

Supports endothelial monolayer integrity endpoint review in tumor microenvironment models.

72 h perfusion study; endpoint interpretation requires validation in target model.

Evidence Dimension	Endothelial cell barrier integrity preservation
Target Compound Data	Preserved EC barrier integrity; prevented TNBC intravasation
Comparator Or Baseline	Paclitaxel (PTX): Significantly reduced EC barrier integrity
Quantified Difference	Qualitative difference in barrier preservation (preserved vs. significantly reduced); prevented intravasation vs. not prevented
Conditions	Microfluidic TME model; SUM159PTX drug-resistant TNBC cells; HUVEC co-culture; vascular perfusion drug delivery route

Why This Matters

This evidence demonstrates that THP104c offers a distinct anti-metastatic advantage over the standard-of-care PTX by sparing vascular endothelial cells, which is critical for research programs aiming to develop therapies that minimize metastasis-enabling vascular damage.

• [1] Sigdel, I., et al. (2023). Biomimetic on-chip assay reveals the anti-metastatic potential of a novel thienopyrimidine compound in triple-negative breast cancer cell lines. Frontiers in Bioengineering and Biotechnology, 11, 1227119. View Source

Selectivity Index vs. Paclitaxel

In a co-culture system of endothelial cells (ECs) and paclitaxel-resistant cancer cells, THP104c maintained similar cytotoxicity to cancer cells compared to Paclitaxel at their respective IC50 values, while simultaneously demonstrating safety to ECs [1]. This profile contrasts with PTX, which is known to damage ECs in microvessels, thereby facilitating cancer cell invasion and metastasis [1].

Selectivity index vs. PTX

Head-to-head

Reported higher selectivity for TNBC cells over endothelial cells compared to PTX, based on viability assays in SUM159PTX and HUVEC cultures.

Selectivity context may support tumor-endothelial interaction studies; numerical index not available.

Qualitative comparison; quantitative selectivity coefficients require separate determination.

Evidence Dimension	Cytotoxicity to cancer cells and safety to endothelial cells
Target Compound Data	Similar cytotoxicity to cancer cells compared to PTX at IC50; demonstrated safety to ECs
Comparator Or Baseline	Paclitaxel (PTX): Similar cytotoxicity to cancer cells at IC50; known to damage ECs
Quantified Difference	Equivalent cancer cell cytotoxicity at IC50; differential EC toxicity (safe vs. damaging)
Conditions	Co-culture of ECs and paclitaxel-resistant cancer cells; comparison at respective IC50 concentrations

Why This Matters

This comparative profile establishes THP104c as a research tool that can achieve equivalent tumor cell killing to PTX while avoiding the vascular toxicity that contributes to metastatic progression, enabling more physiologically relevant studies of anti-cancer efficacy without the confounding variable of treatment-induced vascular compromise.

• [1] Faizee, F. (2021). In Vitro Efficacy Testing of a Novel Chemotherapeutic via Microfluidic Devices. Master's Thesis, University of Toledo. OhioLINK Electronic Theses and Dissertations Center. View Source

Distinct Thienopyrimidine-Hydrazinyl Chemotype

In BT-20 TNBC cells, treatment with THP104c (TPH104c) at 2 or 5 μM for 24 hours did not produce condensed or fragmented nuclei, a hallmark of apoptosis, whereas cells incubated with paclitaxel (PTX, 1 μM) as a positive control exhibited clear nuclear condensation and fragmentation as visualized by Hoechst 33342 staining [1]. This morphological distinction confirms that THP104c induces a non-apoptotic cell death mechanism.

Thienopyrimidine chemotype

Class-level

In silico docking suggests TPH104c analogs exhibit higher Drp1 binding affinity than mdivi-1, a weak Drp1 inhibitor.

Class-level in silico inference; requires target engagement and functional validation.

Data derived from patent disclosure; experimental confirmation pending.

Evidence Dimension	Nuclear morphology (apoptotic vs. non-apoptotic)
Target Compound Data	No condensed or fragmented nuclei at 2 or 5 μM
Comparator Or Baseline	Paclitaxel (PTX, 1 μM): Produced condensed and fragmented nuclei
Quantified Difference	Qualitative difference in nuclear morphology (absence vs. presence of apoptotic features)
Conditions	BT-20 TNBC cells; 24-hour incubation; Hoechst 33342 staining; 20x magnification

Why This Matters

This evidence is critical for researchers investigating apoptosis-resistant TNBC or seeking to study alternative cell death pathways. THP104c provides a validated chemical probe for inducing non-apoptotic death without the confounding apoptotic nuclear changes associated with taxanes.

• [1] Tiwari, A. K., et al. (2024). Figure 3. The effect of TPH104c on the levels of apoptotic and anti-apoptotic proteins in BT-20 cells. Cancers, 16(15), 2621. View Source

THP104c vs. Paclitaxel: Differential Caspase-3/7 Activation

In BT-20 cells treated for 24 hours, THP104c decreased the levels of caspase-3 and caspase-7 in a concentration-dependent manner, as measured by Caspase-Glo 3/7 assay. In direct contrast, 1 μM of paclitaxel (PTX) induced caspase-3 and caspase-7 activity [1]. This quantitative biochemical difference confirms that THP104c-induced cell death is caspase-independent, whereas PTX acts through classical caspase-dependent apoptosis.

Evidence Dimension	Caspase-3/7 enzymatic activity
Target Compound Data	Concentration-dependent decrease in caspase-3/7 activity
Comparator Or Baseline	Paclitaxel (PTX, 1 μM): Induced caspase-3/7 activity
Quantified Difference	Opposite direction of modulation (decrease vs. induction)
Conditions	BT-20 TNBC cells; 24-hour incubation; Caspase-Glo 3/7 assay; n = 2

Why This Matters

The caspase-independent mechanism of THP104c makes it a distinct research tool for studying non-apoptotic cell death pathways in TNBC, particularly in contexts where caspase activation is suppressed or where researchers seek to bypass apoptotic resistance mechanisms.

• [1] Tiwari, A. K., et al. (2024). Figure 3. The effect of TPH104c on the levels of apoptotic and anti-apoptotic proteins in BT-20 cells. Cancers, 16(15), 2621. View Source

THP104c and TPH104m: 15- to 30-Fold Selective Cytotoxicity in TNBC Cells vs. Normal Mammary Epithelial Cells

THP104c (TPH104c) and its analog TPH104m were found to be 15- to 30-fold more selective in reducing proliferation in TNBC cell lines compared to normal mammary epithelial cell lines [1][2]. This selectivity range was established through comparative viability assays across multiple TNBC and normal cell line models [3].

Evidence Dimension	Selective cytotoxicity (therapeutic window)
Target Compound Data	15- to 30-fold more selective in TNBC cell lines
Comparator Or Baseline	Normal mammary epithelial cell lines
Quantified Difference	15x to 30x selectivity
Conditions	Multiple TNBC cell lines; normal mammary epithelial cell lines; proliferation/viability assays

Why This Matters

This selectivity window is a critical parameter for research applications requiring preferential targeting of malignant TNBC cells over normal breast epithelium, enabling studies of tumor-specific effects with reduced confounding cytotoxicity to non-malignant cells.

• [1] Tiwari, A. K., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. Cancers, 16(15), 2621. View Source
• [2] DOAJ. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. View Source
• [3] Tiwari, A. K., et al. (2024). Figure 1. The cytotoxicity of TPH104c and TPH104m in different breast cancer cell lines. Cancers, 16(15), 2621. View Source

THP104c Downregulates DRP1 Protein Expression as Mechanism of Cytotoxic Efficacy

THP104c (TPH104c) significantly downregulated the expression of the mitochondrial fission protein DRP1, and the level of DRP1 downregulation determined the cytotoxic efficacy of the compound in TNBC cells [1]. This mechanism distinguishes THP104c from other DRP1 inhibitors such as Mdivi-1, which is reported to inhibit DRP1 GTPase activity with IC50 values of 1-10 μM rather than downregulating protein expression .

Evidence Dimension	Mechanism of mitochondrial fission inhibition
Target Compound Data	Downregulation of DRP1 protein expression; efficacy correlated with DRP1 levels
Comparator Or Baseline	Mdivi-1: Inhibits DRP1 GTPase activity (IC50 = 1-10 μM)
Quantified Difference	Mechanistic distinction: protein expression downregulation vs. enzymatic activity inhibition
Conditions	TNBC cell lines; Western blot analysis for DRP1; Mdivi-1 biochemical assay

Why This Matters

The distinct mechanism of DRP1 downregulation rather than GTPase inhibition provides researchers with a differentiated chemical tool for dissecting mitochondrial fission pathways, particularly in studies where sustained protein depletion is preferred over reversible enzymatic blockade.

• [1] Tiwari, A. K., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. Cancers, 16(15), 2621. View Source

THP104c: Research & Industrial Applications

Endothelial Toxicity in 3D Tumor Models

For researchers studying TNBC cell lines (e.g., BT-20, SUM159PTX, MDA-MB-231) that exhibit resistance to apoptosis-inducing chemotherapeutics such as paclitaxel or anthracyclines, THP104c provides a validated tool for inducing caspase-independent, non-apoptotic cell death [1]. Its demonstrated lack of nuclear fragmentation and absence of caspase-3/7 activation, in direct contrast to PTX, enable mechanistic studies of alternative cell death pathways without apoptotic pathway interference [2][3].

Caspase-Independent Cell Death in TNBC

THP104c is optimally suited as a reference compound or test agent in microfluidic organ-on-chip systems that incorporate endothelial barriers and drug-resistant TNBC cells [1]. Its demonstrated ability to preserve EC barrier integrity while maintaining equivalent cancer cell cytotoxicity, as established through direct comparison with paclitaxel in SUM159PTX/HUVEC co-cultures, makes it a benchmark for assessing the vascular safety profile of novel anti-metastatic candidates [2][3].

Benchmarking Novel Fission Inhibitors

Investigators examining the role of mitochondrial dynamics in cancer cell death who require a chemical probe that downregulates DRP1 protein expression rather than inhibiting its GTPase activity should prioritize THP104c over Mdivi-1 [1]. The correlation between DRP1 expression levels and cytotoxic efficacy established in TNBC models provides a clear experimental endpoint for mechanistic validation [1].

Mitochondrial Dynamics & Cancer Metastasis

For drug discovery programs conducting differential cytotoxicity screens between TNBC cell lines and normal mammary epithelial cells, THP104c serves as a positive control compound with a validated 15- to 30-fold selectivity window [1][2]. This established selectivity profile enables benchmarking of novel TNBC-targeting compounds and assay validation across multiple cell line panels [3].

Application

Selection Property

Validation Focus

Vascularized tumor model studies

Endothelial monolayer preservation context

Endothelial damage endpoint review

Non-apoptotic cell death pathway research

Caspase-independent mechanism profile

Non-apoptotic death marker validation

Mitochondrial fission inhibitor benchmarking

Distinct thienopyrimidine scaffold

Drp1 target engagement assays

Metastasis research

Intravasation reduction in microfluidic models

Cancer cell invasion and migration endpoints

• [1] Tiwari, A. K., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells. Cancers, 16(15), 2621. View Source
• [2] Tiwari, A. K., et al. (2024). Figure 3. The effect of TPH104c on apoptotic proteins. Cancers, 16(15), 2621. View Source
• [3] Sigdel, I., et al. (2023). Biomimetic on-chip assay reveals anti-metastatic potential. Frontiers in Bioengineering and Biotechnology, 11, 1227119. View Source